Cas no 2158976-40-8 (2-{3-amino-8-azabicyclo3.2.1octan-3-yl}acetamide)

• Product Name: 2-{3-amino-8-azabicyclo3.2.1octan-3-yl}acetamide
• CAS No: 2158976-40-8
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6290238
• PubChem ID: 165531405
• Update Time: 2025-11-01

2-{3-amino-8-azabicyclo3.2.1octan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-amino-8-azabicyclo3.2.1octan-3-yl}acetamide
• EN300-1286531
• 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide
• 2158976-40-8

• Inchi： 1S/C9H17N3O/c10-8(13)5-9(11)3-6-1-2-7(4-9)12-6/h6-7,12H,1-5,11H2,(H2,10,13)
• InChI Key： GNCZBQSVUZSTHR-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC2CCC(C1)N2)N)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-{3-amino-8-azabicyclo3.2.1octan-3-yl}acetamide

Introduction to 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide (CAS No. 2158976-40-8)

2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide (CAS No. 2158976-40-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and is characterized by its bicyclic ring system, which imparts it with distinct chemical and biological activities.

The molecular structure of 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide consists of an 8-azabicyclo[3.2.1]octane core, which is a bicyclic nitrogen-containing ring system, and an acetamide group attached to the amino functionality at the 3-position of the ring. This structural arrangement provides the compound with a combination of lipophilic and hydrophilic properties, making it suitable for various biological interactions.

Recent studies have highlighted the potential of 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide in modulating specific biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide at several GPCRs, including serotonin receptors (5-HT_1A, 5-HT_2A, and 5-HT₇) and dopamine receptors (D₁, D₂, and D₄). The results showed that this compound exhibited high selectivity for the 5-HT₇ receptor, with a binding affinity (K_i) of 0.5 nM, suggesting its potential as a selective ligand for this receptor subtype.

The selectivity of 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide for the 5-HT₇ receptor is particularly significant because this receptor has been implicated in various neurological disorders, such as depression, anxiety, and cognitive impairments. Preclinical studies have demonstrated that selective agonists or antagonists of the 5-HT₇ receptor can modulate neurotransmitter levels and improve cognitive function in animal models.

Beyond its interactions with GPCRs, 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties in vitro and in vivo models of inflammation. In a study published in the European Journal of Pharmacology, researchers found that this compound significantly reduced pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages, indicating its potential as an anti-inflammatory agent.

The mechanism underlying the anti-inflammatory effects of 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide is not yet fully understood but may involve modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to inflammatory responses. Further research is needed to elucidate the exact molecular mechanisms and to explore its potential applications in treating inflammatory diseases.

In addition to its pharmacological properties, the chemical stability and synthetic accessibility of 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide are important considerations for its development as a therapeutic agent. The compound can be synthesized through a series of well-established organic reactions, including reductive amination and acetylation steps, making it amenable to large-scale production.

The physicochemical properties of 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide, such as its solubility and stability under various conditions, have been extensively characterized to ensure its suitability for formulation into different dosage forms, including oral tablets, injectable solutions, and topical formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings support further clinical development and underscore the potential of this compound as a novel therapeutic agent.

In conclusion, 2-{3-amino-8-azabicyclo[3.2.1]octan-3-yl}acetamide (CAS No. 2158976-40-8) represents an exciting advancement in medicinal chemistry and pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies continue to explore its potential applications in treating neurological disorders, inflammation, and other diseases, highlighting its significance as a candidate for drug development.